Cas no 78225-77-1 (Benzoyl isothiocyanate, 2-nitro-)

• Product Name: Benzoyl isothiocyanate, 2-nitro-
• CAS No: 78225-77-1
• MF: C₈H₄N₂O₃S
• MW: 208.193960189819
• CID: 1792749
• PubChem ID: 10727048
• Update Time: 2025-04-21

Benzoyl isothiocyanate, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isothiocyanate, 2-nitro-
• 2-nitrobenzoyl isothiocyanate
• DTXSID90444015
• DWZFVWYPYSGQFK-UHFFFAOYSA-N
• SCHEMBL9271415
• nitrobenzoyl-isothiocyanate
• 78225-77-1

• Inchi： 1S/C8H4N2O3S/c11-8(9-5-14)6-3-1-2-4-7(6)10(12)13/h1-4H
• InChI Key： DWZFVWYPYSGQFK-UHFFFAOYSA-N
• SMILES： S=C=NC(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 207.99426317g/mol
• Monoisotopic Mass: 207.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų